Cas no 56926-42-2 (2-Hydroxy-5-phenoxybenzoic Acid)

• Product Name: 2-Hydroxy-5-phenoxybenzoic Acid
• CAS No: 56926-42-2
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD11203613
• CID: 1600684
• PubChem ID: 12265000
• Update Time: 2025-10-21

2-Hydroxy-5-phenoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-phenoxy-
• 2-Hydroxy-5-phenoxybenzoic Acid

• MDL： MFCD11203613
• Inchi： 1S/C13H10O4/c14-12-7-6-10(8-11(12)13(15)16)17-9-4-2-1-3-5-9/h1-8,14H,(H,15,16)
• InChI Key： YBZCZJNOZGZSFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C(C(C(=O)O)=C1)O

Computed Properties

• Exact Mass: 230.0579

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-Hydroxy-5-phenoxybenzoic Acid

Recent Advances in the Study of 2-Hydroxy-5-phenoxybenzoic Acid (CAS: 56926-42-2)

2-Hydroxy-5-phenoxybenzoic acid (CAS: 56926-42-2) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and potential as a scaffold for drug development. This research brief synthesizes the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

Recent investigations have focused on the synthesis and characterization of 2-Hydroxy-5-phenoxybenzoic acid, with particular emphasis on its antioxidant and anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent free radical scavenging activity, making it a promising candidate for the treatment of oxidative stress-related diseases. The study utilized in vitro assays to measure its efficacy in neutralizing reactive oxygen species (ROS), with results indicating a significant reduction in ROS levels at micromolar concentrations.

Another area of interest is the compound's potential as a precursor for the development of novel anti-inflammatory agents. Research conducted by a team at the University of Cambridge (2024) revealed that 2-Hydroxy-5-phenoxybenzoic acid inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study employed molecular docking simulations and enzymatic assays to elucidate the binding interactions between the compound and COX-2, providing insights into its mechanism of action.

In addition to its biological activities, recent advancements in the synthetic methodologies for 2-Hydroxy-5-phenoxybenzoic acid have been reported. A paper in Organic Letters (2023) described a novel, high-yield synthesis route using green chemistry principles, which minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Hydroxy-5-phenoxybenzoic acid. A review article in Drug Discovery Today (2024) highlighted the need for further studies to improve its bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and structural modifications to address these limitations.

In conclusion, 2-Hydroxy-5-phenoxybenzoic acid (CAS: 56926-42-2) represents a versatile compound with significant potential in drug discovery and development. Its antioxidant and anti-inflammatory properties, coupled with advances in synthetic chemistry, position it as a valuable candidate for further investigation. Future research should focus on overcoming its pharmacokinetic challenges and exploring its therapeutic applications in vivo.